Cas no 128273-56-3 (4-(Trifluoromethylthio)benzylamine)

• Product Name: 4-(Trifluoromethylthio)benzylamine
• CAS No: 128273-56-3
• MF: C₈H₈F₃NS
• MW: 207.216031074524
• MDL: MFCD00190129
• CID: 63931
• PubChem ID: 24879466
• Update Time: 2025-06-08

4-(Trifluoromethylthio)benzylamine Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethylthio)benzylamine
• 1-(4-[(TRIFLUOROMETHYL)THIO]PHENYL)METHANAMINE
• 1-{4-[(Trifluoromethyl)thio]phenyl}methanamine
• 4-TRIFLUOROMETHYLTHIOBENZYLAMINE
• [4-(trifluoromethylsulfanyl)phenyl]methanamine
• [4-(Trifluoromethylthio)phenyl]methanamine
• RARECHEM AL BW 0450
• 4-(Trifluoromethylthio)benzyla
• 4-(TRIFLUOMETHYLTHIO)BENZYLAMINE
• 4-Trifluoromethylthio Benzyl Amide
• (2,4-dichlorophenyl)(phenyl)methanone
• 4-TRIFLUOROMETHYLSULFANYL-BENZYLAMINE
• 4-[(Trifluoromethyl)-mercapto]-benzylamine
• 4-(Trifluoromethylthio)benzylamine98%
• 4-(Trifluoromethylthio)benzylamine 98%
• (4-((trifluoromethyl)thio)phenyl)methanamine
• {4-[(trifluoromethyl)sulfanyl]phenyl}methanamine
• (4-(trifluoromethylthio)phenyl)methanamine
• 4-(triflurom
• FT-0616955
• PS-8064
• 4-[(trifluoromethyl)thio]benzylamine
• A805803
• EN300-86539
• T2763
• J-005588
• AKOS000130248
• SCHEMBL1146178
• MFCD00190129
• Benzenemethanamine, 4-[(trifluoromethyl)thio]-
• 5-(TRIMETHYLSILYL)-2-THIOPHENECARBOXYLICACID
• 4-(Trifluoromethylthio)benzylamine, 97%
• DTXSID60380693
• 128273-56-3
• LACURGWEZCFLBO-UHFFFAOYSA-N
• SB78453
• 4-(trifluromethylthio)benzylamine
• BBL102590
• 1-{4-[(TRIFLUOROMETHYL)SULFANYL]PHENYL}METHANAMINE
• DB-041889
• STL556393

• MDL： MFCD00190129
• Inchi： 1S/C8H8F3NS/c9-8(10,11)13-7-3-1-6(5-12)2-4-7/h1-4H,5,12H2
• InChI Key： LACURGWEZCFLBO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)CN

Computed Properties

• Exact Mass: 207.03300
• Monoisotopic Mass: 207.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 51.3

Experimental Properties

• Color/Form: 。
• Density: 1.310 g/mL(lit.)
• Melting Point: 224-225 ºC (760 mmHg)
• Boiling Point: 224-225 °C/760 mmHg(lit.)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: n20/D 1.5040(lit.)
• PSA: 51.32000
• LogP: 3.45750
• Sensitiveness: Stench
• Solubility: 。

4-(Trifluoromethylthio)benzylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S27;S36/37/39;S45
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-(Trifluoromethylthio)benzylamine

4-(Trifluoromethylthio)benzylamine: A Comprehensive Overview

4-(Trifluoromethylthio)benzylamine, also known by its CAS number 128273-56-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzylamine group attached to a trifluoromethylthio substituent. The trifluoromethylthio group, often denoted as S(CF3), imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

The synthesis of 4-(Trifluoromethylthio)benzylamine typically involves multi-step processes, often starting from benzylamine derivatives. One common approach is the nucleophilic substitution reaction, where the amine group acts as a nucleophile attacking an appropriate electrophilic center. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to facilitate the formation of this compound with high purity.

The chemical structure of 4-(Trifluoromethylthio)benzylamine plays a crucial role in its reactivity and functionality. The trifluoromethylthio group is known for its electron-withdrawing properties, which can influence the electronic environment of the benzene ring and the amine group. This makes the compound suitable for various applications, including as an intermediate in drug discovery and as a building block in organic synthesis.

In terms of applications, 4-(Trifluoromethylthio)benzylamine has found utility in the development of bioactive molecules. Its ability to participate in diverse chemical transformations makes it a valuable tool in medicinal chemistry. Recent studies have highlighted its potential as a precursor for creating compounds with anti-inflammatory and anticancer properties. For example, researchers have explored its role in synthesizing analogs that target specific enzymes involved in inflammatory pathways.

The stability and reactivity of 4-(Trifluoromethylthio)benzylamine under various conditions have been extensively studied. It has been observed that the compound exhibits good thermal stability, making it suitable for high-temperature reactions. Additionally, its resistance to hydrolysis under mild conditions enhances its versatility in synthetic protocols.

In conclusion, 4-(Trifluoromethylthio)benzylamine (CAS No: 128273-56-3) is a versatile compound with a wide range of applications in organic synthesis and pharmacology. Its unique chemical properties and reactivity make it an essential component in modern chemical research. As advancements continue to be made in synthetic methodologies and understanding of its biological activities, this compound is poised to play an even greater role in the development of novel therapeutic agents.